Cas no 76360-94-6 (Ethyl 8-allyl-5-hydroxy-2-(methylthio)-7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate)

• Product Name: Ethyl 8-allyl-5-hydroxy-2-(methylthio)-7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate
• CAS No: 76360-94-6
• MF: C₁₄H₁₅N₃O₄S
• MW: 321.351601839066
• CID: 1023727
• PubChem ID: 54729613
• Update Time: 2025-04-20

Ethyl 8-allyl-5-hydroxy-2-(methylthio)-7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-allyl-5-hydroxy-2-(methylthio)-7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate
• 7,8-dihydro-5-hydroxy-2-(methylthio)-7-oxo-8-(2-propenyl)pyrido[2,3-d]pyrimidine-6-carboxylic acid ethyl ester
• AG-L-24338
• AK102612
• ANW-61972
• CTK5E2848
• A9685
• Ethyl 5-hydroxy-2-(methylsulfanyl)-7-oxo-8-(prop-2-en-1-yl)-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate
• ethyl 5-hydroxy-2-methylsulfanyl-7-oxo-8-prop-2-enylpyrido[2,3-d]pyrimidine-6-carboxylate
• SCHEMBL11156579
• 76360-94-6
• DTXSID80716354
• AKOS015839125
• MUEXBLMEJCDDCM-UHFFFAOYSA-N
• FT-0682618
• ethyl8-allyl-5-hydroxy-2-(methylthio)-7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate
• 7,8-dihydro-5-hydroxy-2-(methylthio)-7-oxo-8-(2-propenyl)pyrido-[2,3-d]pyrimidine-6-carboxylic acid ethyl ester
• DB-075118

• MDL： MFCD17011943
• Inchi： 1S/C14H15N3O4S/c1-4-6-17-11-8(7-15-14(16-11)22-3)10(18)9(12(17)19)13(20)21-5-2/h4,7,18H,1,5-6H2,2-3H3
• InChI Key： MUEXBLMEJCDDCM-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C2C(=C(C(=O)OCC)C(N(CC=C)C2=N1)=O)O

Computed Properties

• Exact Mass: 321.078
• Monoisotopic Mass: 321.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2
• XLogP3: 2

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: 487.32°C at 760 mmHg
• Flash Point: No date available
• PSA: 119.61000
• LogP: 1.58170
• Vapor Pressure: No date available

Ethyl 8-allyl-5-hydroxy-2-(methylthio)-7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines